Cas no 30493-99-3 (bicyclo1.1.0butane-1-carboxylic acid)

• Product Name: bicyclo1.1.0butane-1-carboxylic acid
• CAS No: 30493-99-3
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD19160711
• CID: 1016557
• PubChem ID: 20238048
• Update Time: 2025-10-28

bicyclo1.1.0butane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.0]butane-1-carboxylic acid
• bicyclo[1.1.0]butane-3-carboxylic acid
• bicyclo1.1.0butane-1-carboxylic acid
• DTXSID30603962
• PB24438
• AKOS006240292
• MFCD19160711
• Bicyclo[1.1.0]butane-1-carboxylicacid
• EN300-245855
• SY298042
• 30493-99-3
• Bicyclo[1.1.0]butane-2-carboxylic Acid
• AT31011
• 2384545-99-5

• MDL： MFCD19160711
• Inchi： 1S/C5H6O2/c6-4(7)5-1-3(5)2-5/h3H,1-2H2,(H,6,7)
• InChI Key： BIBDVCLDAHAABR-UHFFFAOYSA-N
• SMILES： OC(C12CC1C2)=O

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on bicyclo1.1.0butane-1-carboxylic acid

Bicyclo[1.1.0]butane-1-carboxylic Acid: A Comprehensive Overview

Bicyclo[1.1.0]butane-1-carboxylic acid, also known by its CAS number 30493-99-3, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its rigid bicyclo framework, which imparts distinctive physical and chemical properties, making it a valuable molecule for various applications.

The structure of bicyclo[1.1.0]butane-1-carboxylic acid consists of a bicyclo system formed by two fused rings—a three-membered ring and a four-membered ring—connected at two adjacent carbons. The carboxylic acid group (-COOH) is attached to one of the bridgehead carbons, which adds functional versatility to the molecule. This unique arrangement not only influences its physical properties but also plays a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of bicyclo[1.1.0]butane-1-carboxylic acid in the development of advanced materials, particularly in the synthesis of high-performance polymers and nanomaterials. Researchers have explored its ability to form robust cross-linked networks, which exhibit exceptional thermal stability and mechanical strength. These properties make it an attractive candidate for applications in aerospace, automotive industries, and electronic devices where durability under extreme conditions is paramount.

In addition to its structural advantages, bicyclo[1.1.0]butane-1-carboxylic acid has been utilized in drug design due to its rigid framework, which can enhance the bioavailability and efficacy of pharmaceutical compounds. Recent findings suggest that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic profiles, potentially leading to breakthroughs in medicinal chemistry.

The synthesis of bicyclo[1.1.0]butane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the bicyclic hydrocarbon precursor followed by functionalization to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Moreover, bicyclo[1.1.0]butane-1-carboxylic acid has been investigated for its role in supramolecular chemistry, where it acts as a building block for self-assembled structures with predefined architectures. These structures have potential applications in sensing technologies, catalysis, and drug delivery systems.

In conclusion, bicyclo[1.1.0]butane-1-carboxylic acid (CAS No 30493-99-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative materials and therapies.